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Introduction

Cathepsin B (CTSB) is a lysosomal cysteine protease belonging to the papain family, playing a
crucial role in intracellular protein degradation and turnover.[1][2][3] Under normal physiological
conditions, its activity is primarily confined to the acidic environment of the lysosome. However,
the release of Cathepsin B into the cytoplasm is implicated in various pathological processes,
including the initiation of apoptotic signals, inflammation, cancer progression, and metastasis.
[1][4][5][6][7] Its involvement in tumor invasion and poor therapy outcomes in cancer patients
makes it a significant target for therapeutic research.[1][6][8]

This application note provides a detailed protocol for the sensitive measurement of Cathepsin
B activity in isolated lysosomal extracts using a fluorometric assay. The assay utilizes a
synthetic peptide substrate, such as Arginine-Arginine labeled with amino-4-trifluoromethyl
coumarin (Ac-RR-AFC), which is a preferred substrate for Cathepsin B.[4][9] Cleavage of this
substrate by active Cathepsin B releases the AFC fluorophore, resulting in a quantifiable
fluorescent signal (Ex/Em = 400/505 nm) that is directly proportional to the enzyme's activity.[4]
[9][10] This method is suitable for studying the effects of various compounds on Cathepsin B
activity in a high-throughput format.

Cathepsin B Signaling Pathway in Apoptosis
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Cathepsin B can trigger apoptosis upon its release from the lysosome into the cytosol, a
process often initiated by lysosomal membrane permeabilization (LMP). Once in the cytosol,
Cathepsin B can activate the intrinsic apoptotic pathway through mechanisms such as the
cleavage of the pro-apoptotic protein Bid, leading to mitochondrial dysfunction and subsequent
caspase activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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